Cas no 878714-48-8 (4-Chloro-3-[(pyridin-2-ylmethyl)-amino]-benzoic acid)

• Product Name: 4-Chloro-3-[(pyridin-2-ylmethyl)-amino]-benzoic acid
• CAS No: 878714-48-8
• MF: C₁₃H₁₁ClN₂O₂
• MW: 262.691642045975
• MDL: MFCD07395226
• CID: 4718169
• Update Time: 2025-05-19

4-Chloro-3-[(pyridin-2-ylmethyl)-amino]-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-[(pyridin-2-ylmethyl)-amino]-benzoic acid
• ASN 12420164
• 4-chloro-3-(pyridin-2-ylmethylamino)benzoic acid
• 4-chloro-3-[(2-pyridinylmethyl)amino]benzoic acid
• ST50316237
• 4-chloro-3-[(2-pyridylmethyl)amino]benzoic acid
• 4-chloro-3-[(pyridin-2-ylmethyl)amino]benzoic acid

• MDL： MFCD07395226
• Inchi： 1S/C13H11ClN2O2/c14-11-5-4-9(13(17)18)7-12(11)16-8-10-3-1-2-6-15-10/h1-7,16H,8H2,(H,17,18)
• InChI Key： SKPCOLSGCUJYJY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C=C1NCC1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 288
• XLogP3: 2.5
• Topological Polar Surface Area: 62.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives

Additional information on 4-Chloro-3-[(pyridin-2-ylmethyl)-amino]-benzoic acid

Professional Introduction to 4-Chloro-3-[(pyridin-2-ylmethyl)-amino]-benzoic Acid (CAS No. 878714-48-8)

4-Chloro-3-[(pyridin-2-ylmethyl)-amino]-benzoic acid, with the CAS number 878714-48-8, is a significant compound in the field of chemical and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a chloro substituent and an amino group linked to a pyridine ring makes it a versatile intermediate for synthesizing various bioactive molecules.

The molecular structure of 4-Chloro-3-[(pyridin-2-ylmethyl)-amino]-benzoic acid consists of a benzoic acid core, which is a well-known scaffold in medicinal chemistry. The benzoic acid moiety is highly valued for its role in the development of drugs targeting various diseases, including inflammation, pain, and bacterial infections. The chloro group at the 4-position enhances the electrophilicity of the molecule, making it more reactive in nucleophilic substitution reactions. This reactivity is particularly useful in the synthesis of more complex molecules.

The amino group at the 3-position, attached to a pyridine ring through a methyl group, introduces additional functional diversity. Pyridine derivatives are widely used in pharmaceuticals due to their ability to interact with biological targets such as enzymes and receptors. The specific arrangement of these functional groups on the benzoic acid core allows for fine-tuning of the compound's properties, making it suitable for various applications.

Recent research has highlighted the potential of 4-Chloro-3-[(pyridin-2-ylmethyl)-amino]-benzoic acid as a precursor in the synthesis of novel therapeutic agents. For instance, studies have demonstrated its utility in developing inhibitors targeting enzymes involved in cancer progression. The chloro and amino groups provide handles for further chemical modifications, enabling the creation of molecules with enhanced binding affinity and selectivity.

In addition to its role in anticancer drug development, this compound has shown promise in other therapeutic areas. Researchers have explored its use in creating anti-inflammatory agents by leveraging its ability to modulate inflammatory pathways. The pyridine moiety, in particular, has been found to interact with specific receptors that play a crucial role in inflammation, suggesting its potential as an anti-inflammatory therapeutic.

The synthesis of 4-Chloro-3-[(pyridin-2-ylmethyl)-amino]-benzoic acid involves multi-step organic reactions that highlight the compound's synthetic versatility. The process typically begins with the functionalization of benzoic acid derivatives, followed by introduction of the chloro group and subsequent modification with the pyridine-based amino side chain. These synthetic strategies underscore the compound's importance as a building block in medicinal chemistry.

The pharmacological activity of this compound is further enhanced by its solubility and bioavailability characteristics. Studies have shown that modifications to its structure can significantly impact these properties, making it an attractive candidate for drug development. The ability to fine-tune these characteristics through structural variations allows researchers to optimize the compound for specific therapeutic applications.

Advances in computational chemistry have also contributed to the understanding of 4-Chloro-3-[(pyridin-2-ylmethyl)-amino]-benzoic acid's interactions with biological targets. Molecular modeling techniques have been employed to predict how this compound binds to enzymes and receptors, providing insights into its mechanism of action. These computational studies have guided experimental efforts and have accelerated the discovery process for new drug candidates.

The future prospects for this compound are promising, with ongoing research focusing on expanding its therapeutic applications. Investigating its potential in treating neurological disorders and infectious diseases is among the areas being explored. The unique combination of functional groups on its structure makes it a valuable tool for developing innovative treatments across multiple disease categories.

In conclusion, 4-Chloro-3-[(pyridin-2-ylmethyl)-amino]-benzoic acid (CAS No. 878714-48-8) represents a significant advancement in pharmaceutical chemistry. Its structural features and synthetic versatility make it a valuable intermediate for developing novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in drug development efforts worldwide.